Cas no 2168263-17-8 (1-5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl-2,2-difluoroethan-1-ol)

• Product Name: 1-5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl-2,2-difluoroethan-1-ol
• CAS No: 2168263-17-8
• MF: C₇H₁₀F₂N₂OS
• MW: 208.228907108307
• CID: 5766392
• PubChem ID: 165507202
• Update Time: 2025-07-09

1-5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2168263-17-8
• 1-[5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl]-2,2-difluoroethan-1-ol
• EN300-1269500
• 1-5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl-2,2-difluoroethan-1-ol

• Inchi： 1S/C7H10F2N2OS/c1-3-4(2-10)13-7(11-3)5(12)6(8)9/h5-6,12H,2,10H2,1H3
• InChI Key： JCYPJJMQOHGUQE-UHFFFAOYSA-N
• SMILES： S1C(CN)=C(C)N=C1C(C(F)F)O

Computed Properties

• Exact Mass: 208.04819044g/mol
• Monoisotopic Mass: 208.04819044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 87.4Ų

Additional information on 1-5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl-2,2-difluoroethan-1-ol

Comprehensive Overview of 1-5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl-2,2-difluoroethan-1-ol (CAS No. 2168263-17-8)

The compound 1-5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl-2,2-difluoroethan-1-ol (CAS No. 2168263-17-8) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the aminomethyl and difluoroethan-1-ol moieties, make it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting specific enzymes or receptors, given its thiazole ring, a common scaffold in bioactive molecules.

In recent years, the demand for novel heterocyclic compounds like 1-5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl-2,2-difluoroethan-1-ol has surged due to their versatility in medicinal chemistry. The thiazole ring, in particular, is known for its role in antibiotics, antivirals, and anticancer agents. This compound's difluoro substitution further enhances its metabolic stability, a critical factor in drug design. As such, it aligns with current trends in the search for next-generation therapeutics with improved pharmacokinetic profiles.

The synthesis of CAS No. 2168263-17-8 involves multi-step organic reactions, often starting from commercially available thiazole derivatives. Key steps include the introduction of the aminomethyl group and the difluoroethan-1-ol side chain, which require precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as NMR, HPLC, and mass spectrometry are essential for characterizing this compound, ensuring its suitability for further biological evaluation.

One of the most searched questions in the field is: "What are the potential applications of thiazole derivatives in drug discovery?" This compound exemplifies the answer, as its structure is optimized for interactions with biological targets. Additionally, its fluorinated components are a hotspot in modern pharmacology, given their ability to modulate drug solubility and binding affinity. These attributes make 1-5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl-2,2-difluoroethan-1-ol a subject of ongoing research in academia and industry.

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In conclusion, 1-5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl-2,2-difluoroethan-1-ol represents a compelling area of study in organic and medicinal chemistry. Its combination of a thiazole core and fluorinated side chain offers a template for designing new molecules with enhanced biological activity. As research progresses, this compound may pave the way for breakthroughs in treating various diseases, aligning with the global pursuit of innovative pharmaceutical solutions.